Cas no 849139-64-6 (N-(1-cyanocyclopentyl)-2-(pyrimidin-2-ylsulfanyl)acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(pyrimidin-2-ylsulfanyl)acetamide
• CAS No: 849139-64-6
• MF: C₁₂H₁₄N₄OS
• MW: 262.330760478973
• CID: 6320125
• PubChem ID: 4825115
• Update Time: 2025-05-23

N-(1-cyanocyclopentyl)-2-(pyrimidin-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-(pyrimidin-2-ylsulfanyl)acetamide
• NCGC00332371-01
• AKOS033614267
• Z18381044
• 849139-64-6
• AB01325677-02
• EN300-26684780

• Inchi： 1S/C12H14N4OS/c13-9-12(4-1-2-5-12)16-10(17)8-18-11-14-6-3-7-15-11/h3,6-7H,1-2,4-5,8H2,(H,16,17)
• InChI Key： MINJXENTABPTBY-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 262.08883226g/mol
• Monoisotopic Mass: 262.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 104Ų

Additional information on N-(1-cyanocyclopentyl)-2-(pyrimidin-2-ylsulfanyl)acetamide

Comprehensive Overview of N-(1-cyanocyclopentyl)-2-(pyrimidin-2-ylsulfanyl)acetamide (CAS No. 849139-64-6): Properties, Applications, and Research Insights

N-(1-cyanocyclopentyl)-2-(pyrimidin-2-ylsulfanyl)acetamide (CAS No. 849139-64-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyclopentyl ring substituted with a cyano group, linked to an acetamide backbone further modified by a pyrimidin-2-ylsulfanyl moiety. This intricate design makes it a promising candidate for targeted applications in drug discovery and crop protection.

Recent studies highlight the growing interest in sulfanyl-containing compounds like N-(1-cyanocyclopentyl)-2-(pyrimidin-2-ylsulfanyl)acetamide for their potential bioactivity. Researchers are particularly focused on its role as a kinase inhibitor scaffold or enzyme modulator, aligning with trends in personalized medicine and sustainable agriculture. The compound’s pyrimidine core also resonates with advancements in heterocyclic chemistry, a hot topic in AI-driven molecular design platforms.

From a synthetic chemistry perspective, the cyanocyclopentyl fragment in CAS No. 849139-64-6 offers steric and electronic tuning capabilities, which are critical for optimizing drug-likeness parameters such as solubility and metabolic stability. Computational models frequently cite similar structures in discussions about fragment-based drug design (FBDD)—a technique dominating current literature on cost-effective therapeutic development.

Environmental and regulatory considerations further elevate the relevance of this compound. Its low ecotoxicity profile (as inferred from structural analogs) positions it favorably compared to traditional agrochemicals, addressing global demands for green chemistry solutions. Analytical methods like HPLC-MS and NMR are typically employed to characterize its purity, reflecting industry standards for high-value fine chemicals.

Ongoing patent analyses reveal that derivatives of N-(1-cyanocyclopentyl)-2-(pyrimidin-2-ylsulfanyl)acetamide are being explored for antiviral and antifungal applications, coinciding with post-pandemic research priorities. The compound’s mechanism of action—potentially involving thiol-mediated redox modulation—is another focal point for academic and industrial R&D teams.

In summary, CAS No. 849139-64-6 exemplifies the convergence of structural innovation and application versatility. Its study contributes to broader dialogues on molecular diversity, sustainable synthesis, and targeted bioactivity, making it a compelling subject for researchers navigating the frontiers of modern chemistry.